Cas no 27805-84-1 (2-Pentenoic acid, ethylester, (2Z)-)

• Product Name: 2-Pentenoic acid, ethylester, (2Z)-
• CAS No: 27805-84-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 282960
• PubChem ID: 5367761
• Update Time: 2025-04-19

2-Pentenoic acid, ethylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, ethylester, (2Z)-
• cis-pent-2-enoic acid ethyl ester
• Ethyl (Z)-pent-2-enoate
• Ethyl trans-pent-2-enoate 99%
• ethyl (E)-pent-2-enoate
• (E)-Ethyl pent-2-enoate
• MFCD06204561
• Ethyl trans-pent-2-enoate
• (2E)-2-Pentenoic acid ethyl ester
• 24410-84-2
• Ethyl(E)-2-pentenoate
• (Z)-2-Pentenoic acid ethyl ester
• Ethyl (2E)-pent-2-enoate, tech
• 27805-84-1
• Ethyl 2-pentenoate
• ethyl-(2E)-pent-2-enoate
• LS-12229
• 2-Pentenoic acid, ethyl ester
• AKOS006230266
• Ethyl trans-2-pentenoate
• Ethyl (E)-2-Pentenoate
• ETHYL (2E)-PENT-2-ENOATE
• (E)-2-Pentenoic acid ethyl ester
• SCHEMBL94678
• CS-0361328
• 2-Pentenoic acid, ethylester, (2E)-

• Inchi： 1S/C7H12O2/c1-3-5-6-7(8)9-4-2/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： AGMKVZDPATUSMS-AATRIKPKSA-N
• SMILES： O(C(/C=C/CC)=O)CC

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 149.3±9.0 ºC (760 Torr),
• Flash Point: 45.4±6.2 ºC,
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 26.3